![molecular formula C8H6N2O4 B173625 5-Nitro-2H-benzo[b][1,4]oxazin-3(4H)-one CAS No. 132522-81-7](/img/structure/B173625.png)
5-Nitro-2H-benzo[b][1,4]oxazin-3(4H)-one
Cat. No. B173625
M. Wt: 194.14 g/mol
InChI Key: MJMKRYIJNBIITM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216975B2
Procedure details
To a solution of 2-amino-3-nitrophenol (4.62 g, 30 mmol) in DMF (20 ml) ethylbromoacetate (3.3 ml, 30 mmol) and K2CO3 (4.56 g, 33 mmol) were added and the reaction was stirred at room temperature for 20 hours. The solvent was evaporated and the crude was dissolved in AcOEt (30 ml) and washed with water (1×20 ml) and brine. The organic phase was dried over sodium sulfate and concentrated under vacuum. The purification of the crude residue by crystallization from ether/hexane gave 4.65 g of a yellow solid. Yield: 80%. 1HNMR (DMSO, 200 MHz) δ 4.74 (2H, s), 7.15 (1H, t, J=8.4 Hz), 7.41 (1H, dd, J=8.2 Hz, J′=1.6 Hz), 7.77 (1H, dd, J=8.4 Hz, J′=1.2 Hz), 10.38 (1H, bs)
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[OH:11].CN([CH:15]=[O:16])C.[C:17]([O-])([O-])=O.[K+].[K+]>>[N+:8]([C:7]1[C:2]2[NH:1][C:15](=[O:16])[CH2:17][O:11][C:3]=2[CH:4]=[CH:5][CH:6]=1)([O-:10])=[O:9] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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4.62 g
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|
Type
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reactant
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|
Smiles
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NC1=C(C=CC=C1[N+](=O)[O-])O
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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4.56 g
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|
Type
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reactant
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature for 20 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the crude was dissolved in AcOEt (30 ml)
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WASH
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Type
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WASH
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Details
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washed with water (1×20 ml) and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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The purification of the crude residue
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CUSTOM
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Type
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CUSTOM
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|
Details
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by crystallization from ether/hexane
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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|
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Type
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product
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Smiles
|
[N+](=O)([O-])C1=CC=CC=2OCC(NC21)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.65 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
